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Compound of Interest

Compound Name: Ethyl maleate

Cat. No.: B11935775

This guide provides an in-depth analysis of ethyl maleate, a versatile chemical compound with
significant applications in research and development. The document details its chemical
identity, physicochemical properties, and key applications, with a focus on its relevance to
researchers, scientists, and professionals in drug development.

Chemical Identification

The term "ethyl maleate” is commonly used to refer to diethyl maleate. It is important to
distinguish this from ethyl hydrogen maleate, a distinct chemical entity. This document focuses
on diethyl maleate.
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Identifier Value Reference

IUPAC Name diethyl (Z2)-but-2-enedioate [1112][3]

CAS Number 141-05-9 3114151161171
Diethyl maleate, Maleic acid

Synonyms [21[31[5]1(6][ ]

diethyl ester

Molecular Formula C8H1204 [11[416171

Molecular Weight 172.18 g/mol [3][4]6]
IEPRKVQEAMIZSS-

InChl Key [21[3]
WAYWQWQTSA-N

SMILES CCOC(=0)/C=C\C(=0)0CC [2]

Physicochemical Properties

A summary of the key physical and chemical properties of diethyl maleate is presented below.

Property Value Reference
Appearance Colorless clear liquid [1][41[5]
Melting Point -10 °C [21[7]
Boiling Point 225 °C [21[7]
Density 1.064 g/mL at 25 °C [7]

Refractive Index

1.438-1.445at 20 °C

[4]

Vapor Pressure

1 mmHg at 14 °C

Autoignition Temperature

662 °F

Key Applications in Research and Drug

Development

Diethyl maleate serves as a crucial reagent and building block in various scientific domains.
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o Glutathione Depletion: It is widely used in toxicological and pharmacological studies as an
agent to deplete intracellular glutathione (GSH).[2] This property is instrumental in studying
oxidative stress and the role of GSH in cellular defense mechanisms.

o Organic Synthesis: As a dienophile, diethyl maleate is a common substrate in Diels-Alder
reactions, a powerful tool for the synthesis of complex cyclic compounds in drug discovery.[1]

[2]

e Michael Addition Reactions: It participates in Michael addition reactions, for example, with
amines in the development of polyaspartic technology used in coatings, adhesives, and
sealants.[1]

o Pharmaceutical and Medical Applications: Research has explored its use in the treatment of
breast cancer and for monitoring with Positron Emission Tomography (PET).[1] It is also
used in the synthesis of pharmaceuticals like malathion.[1]

» Food Additive: The Food and Drug Administration (FDA) has cleared diethyl maleate for
indirect food contact.[1]

Experimental Workflow: Glutathione Depletion
Assay

The following diagram illustrates a typical workflow for an in vitro experiment to assess the
effect of a compound on glutathione levels, using diethyl maleate as a positive control for GSH
depletion.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Maleate
https://www.benchchem.com/product/b11935775?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diethyl_maleate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Maleate
https://en.wikipedia.org/wiki/Diethyl_maleate
https://en.wikipedia.org/wiki/Diethyl_maleate
https://en.wikipedia.org/wiki/Diethyl_maleate
https://www.benchchem.com/product/b11935775?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diethyl_maleate
https://www.benchchem.com/product/b11935775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Cell Culture and Treatment

Treat cells with
Vehicle (Negative Control)

GSH Measurement Data Analysis
Seed cells in Treat cells with Lyse cells to Perform colorimetric or Measure absorbance Calculate GSH levels and
multi-well plates Diethyl Maleate (Positive Control) release intracellular contents fluorometric GSH assay or fluorescence compare to controls

N Treat cells with
test compound

Click to download full resolution via product page

Workflow for an in vitro glutathione depletion assay.

Logical Relationship: Diethyl Maleate in Synthesis

The diagram below outlines the role of diethyl maleate as a starting material in key chemical
reactions.

Diethyl Maleate
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Role of diethyl maleate in organic synthesis pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Ethyl Maleate: A Comprehensive Technical Overview for
Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11935775#ethyl-maleate-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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